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Compound of Interest

Compound Name:
2-amino-3-(6-methoxy-1H-indol-3-

yl)propanoic acid

CAS No.: 33600-67-8

Cat. No.: B1207200

Get Quote

Disclaimer: Information regarding the specific applications of 6-methoxy-L-tryptophan in

neuroscience research is currently limited in publicly available scientific literature. The following

application notes and protocols are based on the known metabolism of tryptophan and the

neuroactive properties of related methoxyindole compounds. These are intended to serve as a

foundational guide for researchers and should be adapted and validated based on empirical

data obtained through in-house experimentation.

Introduction
6-Methoxy-L-tryptophan is a methylated derivative of the essential amino acid L-tryptophan. As

a structural analog of naturally occurring tryptophan metabolites, it holds potential for

investigation in neuroscience for its possible roles in modulating key signaling pathways. L-

tryptophan is the metabolic precursor to the neurotransmitter serotonin and a cascade of

neuroactive compounds in the kynurenine pathway. The introduction of a methoxy group at the

6th position of the indole ring may alter its metabolic fate, receptor binding affinity, and blood-

brain barrier permeability, offering a unique tool for neuropharmacological studies.
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Potential areas of investigation for 6-methoxy-L-tryptophan in neuroscience include:

Modulation of the Serotonergic System: Investigating its potential to act as a precursor to 6-

methoxytryptamine or other novel methoxyindoles, which may interact with serotonin

receptors.

Neuroprotective Effects: Assessing its ability to mitigate neuronal damage in models of

neurodegenerative diseases, potentially through antioxidant or anti-inflammatory

mechanisms.

Kynurenine Pathway Modulation: Determining if it influences the balance between

neuroprotective and neurotoxic metabolites of the kynurenine pathway.

Physicochemical Properties
A clear understanding of the physicochemical properties of 6-methoxy-L-tryptophan is crucial

for accurate and reproducible experimental design.

Property Value

Molecular Formula C₁₂H₁₄N₂O₃

Molecular Weight 234.26 g/mol

CAS Number 16730-11-3

Appearance Off-white to light yellow solid

Solubility Soluble in water

Storage Store at 2-8°C, protected from light

Proposed Signaling Pathways and Mechanisms of
Action
Based on the metabolism of L-tryptophan and related indoleamines, 6-methoxy-L-tryptophan

could potentially influence neuronal function through several pathways. The following diagrams

illustrate these hypothetical pathways.
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Hypothetical metabolic pathways of 6-methoxy-L-tryptophan.

In Vitro Studies In Vivo Studies

Neuronal Cell Culture
(e.g., SH-SY5Y, Primary Neurons)

Treat with 6-Methoxy-L-Tryptophan
(Dose-response)

Assess Cell Viability
(MTT, LDH assays)

Induce Neurotoxicity
(e.g., H₂O₂, 6-OHDA)

+ 6-Methoxy-L-Tryptophan

Electrophysiology
(Patch-clamp)

Mechanistic Studies
(Western Blot, qPCR, ELISA)

Rodent Model of
Neurological Disorder

Administer 6-Methoxy-L-Tryptophan
(i.p., p.o.)

Behavioral Testing
(e.g., Morris Water Maze, Open Field)

In Vivo Microdialysis
(Measure Neurotransmitters)

Post-mortem Analysis
(Immunohistochemistry, HPLC)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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